3-amino-1-(difluoromethyl)-N-methyl-1H-pyrazole-5-carboxamide
Overview
Description
3-amino-1-(difluoromethyl)-N-methyl-1H-pyrazole-5-carboxamide is a synthetic compound that has been widely studied in the field of medicinal chemistry. It is also known as DFP-10917 and has shown promising results in scientific research for its potential use as a therapeutic agent.
Mechanism of Action
The mechanism of action of DFP-10917 is not fully understood. However, it is believed to exert its anticancer effects by inhibiting the activity of a protein called heat shock protein 90 (Hsp90). Hsp90 is known to play a critical role in cancer cell survival and proliferation.
Biochemical and Physiological Effects:
DFP-10917 has been shown to induce apoptosis (programmed cell death) in cancer cells. It has also been found to inhibit the migration and invasion of cancer cells. In addition, DFP-10917 has been shown to have minimal toxicity in normal cells.
Advantages and Limitations for Lab Experiments
One advantage of using DFP-10917 in lab experiments is its high potency against cancer cells. However, one limitation is its relatively complex synthesis method, which may make it difficult to produce in large quantities.
Future Directions
1. Investigating the potential use of DFP-10917 in combination with other anticancer agents for enhanced efficacy.
2. Conducting further studies to elucidate the mechanism of action of DFP-10917.
3. Developing more efficient synthesis methods for DFP-10917 to increase its availability for research.
4. Studying the potential use of DFP-10917 in other diseases, such as neurodegenerative disorders.
5. Investigating the potential use of DFP-10917 in personalized medicine, where treatment is tailored to an individual's specific genetic makeup.
Synthesis Methods
The synthesis of DFP-10917 involves a multistep process that starts with the reaction of difluoromethylpyrazole with methylamine. The resulting product is then subjected to a series of chemical reactions to form the final compound.
Scientific Research Applications
DFP-10917 has been extensively studied for its potential use as an anticancer agent. It has shown promising results in inhibiting the growth of various cancer cell lines, including breast, lung, and colon cancer.
properties
IUPAC Name |
5-amino-2-(difluoromethyl)-N-methylpyrazole-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8F2N4O/c1-10-5(13)3-2-4(9)11-12(3)6(7)8/h2,6H,1H3,(H2,9,11)(H,10,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSGRSFFKOWBZIX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC(=NN1C(F)F)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8F2N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-1-(difluoromethyl)-N-methyl-1H-pyrazole-5-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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